Cas no 177028-87-4 (1-Butanamine, 3,3-dimethyl-, 4-methylbenzenesulfonate)

• Product Name: 1-Butanamine, 3,3-dimethyl-, 4-methylbenzenesulfonate
• CAS No: 177028-87-4
• MF: C₁₃H₂₃NO₃S
• MW: 273.391622781754
• CID: 1363961
• Update Time: 2024-08-17

1-Butanamine, 3,3-dimethyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 3,3-dimethyl-, 4-methylbenzenesulfonate
• 1-Butanamine, 3,3-dimethyl-, 4-methylbenzenesulfonate (1:1)

• Inchi： 1S/C7H8O3S.C6H15N/c1-6-2-4-7(5-3-6)11(8,9)10;1-6(2,3)4-5-7/h2-5H,1H3,(H,8,9,10);4-5,7H2,1-3H3
• InChI Key： MYMZRFKHYYPKIK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(CN)C(C)(C)C

Computed Properties

• Exact Mass: 273.13999

Experimental Properties

• PSA: 80.39